Cas no 2680904-74-7 (2-(Acetamidomethyl)-3,3-dimethylbutanoic acid)

• Product Name: 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid
• CAS No: 2680904-74-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5654185
• PubChem ID: 165938090
• Update Time: 2025-07-19

2-(Acetamidomethyl)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271657
• 2680904-74-7
• 2-(acetamidomethyl)-3,3-dimethylbutanoic acid
• 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid

• Inchi： 1S/C9H17NO3/c1-6(11)10-5-7(8(12)13)9(2,3)4/h7H,5H2,1-4H3,(H,10,11)(H,12,13)
• InChI Key： IAULFZCZVOQJSC-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C)=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid

Introduction to 2-(Acetamidomethyl)-3,3-dimethylbutanoic Acid (CAS No: 2680904-74-7)

2-(Acetamidomethyl)-3,3-dimethylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680904-74-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a β-amino acid derivative moiety linked to a branched aliphatic side chain. The presence of both an acetamido group and a tertiary butyl substituent imparts distinct chemical properties, making it a versatile intermediate in the synthesis of more complex molecules.

The structural motif of 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid positions it as a valuable building block in medicinal chemistry. Its molecular architecture facilitates diverse chemical transformations, including nucleophilic additions, condensation reactions, and enzymatic modifications. These attributes are particularly relevant in the development of novel therapeutic agents, where precise control over molecular structure is essential for achieving desired pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the exploration of β-amino acid derivatives as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurology. The acetamidomethyl group in this molecule serves as a key functional handle, enabling further derivatization to introduce additional pharmacological properties. For instance, modifications at this position can alter solubility, metabolic stability, or binding affinity to biological targets.

One of the most compelling aspects of 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming limitations such as poor oral bioavailability or susceptibility to proteolytic degradation. The structural features of this compound allow for the creation of constrained peptide analogs that can interact with biological receptors or enzymes with high specificity. This has significant implications for drug discovery efforts aimed at developing next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced the utility of 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid as a synthetic intermediate. Molecular modeling studies have demonstrated that its scaffold can be effectively incorporated into drug-like molecules through virtual screening and de novo design approaches. These computational methods enable researchers to predict the binding modes of candidate compounds with high accuracy, thereby accelerating the drug development pipeline.

The tertiary butyl group present in 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid contributes to steric hindrance around reactive centers, which can be exploited to fine-tune molecular interactions. This feature is particularly useful in designing molecules that require specific spatial orientations relative to biological targets. For example, bulky substituents can enhance binding affinity by reducing conformational entropy or by promoting optimal alignment with receptor sites.

From a synthetic chemistry perspective, 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid offers several advantages as a starting material. Its relatively stable structure allows for straightforward functionalization under mild conditions, minimizing unwanted side reactions. Additionally, the presence of both an amide and an ester-like functionality provides multiple points for chemical manipulation. This flexibility has been leveraged in multi-step syntheses where sequential modifications are required to achieve complex molecular architectures.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse intermediates like 2-(Acetamidomethyl)-3,3-dimethylbutanoic acid in hit-to-lead optimization campaigns. By incorporating such building blocks into early-stage libraries, medicinal chemists can rapidly explore chemical space and identify novel lead compounds with improved biological activity. The ability to efficiently derivatize this compound underscores its value as a cornerstone in synthetic pharmaceutical research.

In conclusion,2-(Acetamidomethyl)-3,3-dimethylbutanoic acid (CAS No: 2680904-74-7) represents a promising candidate for further exploration in drug discovery and molecular engineering. Its unique structural features and synthetic versatility make it an indispensable tool for researchers seeking to develop innovative therapeutic agents. As computational and experimental methodologies continue to evolve，this compound is poised to play an increasingly pivotal role in advancing pharmaceutical innovation.